Cas no 66314-45-2 (3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol)

• Product Name: 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
• CAS No: 66314-45-2
• MF: C₉H₁₉N₂O
• MW: 171.259962320328
• CID: 963669
• PubChem ID: 432063
• Update Time: 2025-04-19

3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
• 1-(3-hydroxypropyl)-1,5-diazabicyclo[3.3.0]octanium bromide
• 1-(3-hydroxypropyl)-1,5-diazabicyclo< 3.3.0> octanium bromide
• 3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol
• AC1L8SO9
• NSC302683
• 3-(5-Aza-1-azoniabicyclo[3.3.0]oct-1-yl)propan-1-ol
• 66314-45-2
• DTXSID80216526
• NSC 302683
• DS-004588
• 3-Hexahydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-4-yl-1-propanol

• Inchi： 1S/C9H19N2O/c12-9-3-8-11-6-1-4-10(11)5-2-7-11/h12H,1-9H2/q+1
• InChI Key： POOIFIYYABTDIP-UHFFFAOYSA-N
• SMILES： OCCC[N+]12CCCN1CCC2

Computed Properties

• Exact Mass: 171.14987
• Monoisotopic Mass: 171.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.47
• LogP: -2.88930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Pyrazolidines